Cas no 439253-32-4 (2-Hydroxy Estradiol 1-N7-Guanine)

• Product Name: 2-Hydroxy Estradiol 1-N7-Guanine
• CAS No: 439253-32-4
• MF: C₂₃H₂₇N₅O₄
• MW: 437.491585016251
• CID: 5730687
• Update Time: 2025-07-01

2-Hydroxy Estradiol 1-N7-Guanine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy Estradiol 1-N7-Guanine
• 6H-Purin-6-one, 2-amino-1,7-dihydro-7-[(17β)-2,3,17-trihydroxyestra-1,3,5(10)-trien-1-yl]-

• Inchi： 1S/C23H27N5O4/c1-23-7-6-12-11(13(23)4-5-15(23)30)3-2-10-8-14(29)19(31)17(16(10)12)28-9-25-20-18(28)21(32)27-22(24)26-20/h8-9,11-13,15,29-31H,2-7H2,1H3,(H3,24,26,27,32)/t11-,12+,13+,15+,23+/m1/s1
• InChI Key： JLCIVSIVQRNWKA-SKFSBMLDSA-N
• SMILES： N1(C2C3=C(CC[C@]4([H])[C@]3([H])CC[C@@]3(C)[C@@]4([H])CC[C@@H]3O)C=C(O)C=2O)C2=C(N=C(N)NC2=O)N=C1

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 741.2±70.0 °C(Predicted)
• pka: 8.85±0.60(Predicted)

Additional information on 2-Hydroxy Estradiol 1-N7-Guanine

Introduction to 2-Hydroxy Estradiol 1-N7-Guanine (CAS No. 439253-32-4)

2-Hydroxy Estradiol 1-N7-Guanine, a compound with the CAS number 439253-32-4, is a significant molecule in the field of chemical biology and pharmacology. This compound is a derivative of estradiol, a key estrogen hormone, and guanine, one of the four nucleobases found in DNA and RNA. The unique structure and properties of 2-Hydroxy Estradiol 1-N7-Guanine make it an important subject of research in various areas, including cancer biology, genotoxicity, and drug development.

The formation of 2-Hydroxy Estradiol 1-N7-Guanine involves the reaction between 2-hydroxyestradiol, an oxidative metabolite of estradiol, and guanine. This reaction is particularly relevant in the context of estrogen metabolism and its potential genotoxic effects. Recent studies have highlighted the role of estrogen metabolites in the development of breast cancer and other estrogen-dependent cancers. The formation of adducts like 2-Hydroxy Estradiol 1-N7-Guanine can lead to DNA damage, which may contribute to mutagenesis and carcinogenesis.

In the realm of cancer research, understanding the mechanisms by which estrogen metabolites interact with DNA is crucial for developing targeted therapies. Research has shown that the formation of 2-Hydroxy Estradiol 1-N7-Guanine can be inhibited by certain antioxidants and enzymes, such as catechol-O-methyltransferase (COMT). These findings have implications for both preventive strategies and therapeutic interventions in estrogen-dependent cancers.

Beyond its role in cancer biology, 2-Hydroxy Estradiol 1-N7-Guanine is also studied for its potential as a biomarker. The presence and levels of this adduct in biological samples can provide insights into an individual's exposure to estrogen metabolites and their risk of developing related diseases. This makes it a valuable tool in epidemiological studies and personalized medicine approaches.

The structural characterization of 2-Hydroxy Estradiol 1-N7-Guanine has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed information about the molecular structure and stability of the compound, which is essential for understanding its biological activity and potential applications.

In terms of drug development, 2-Hydroxy Estradiol 1-N7-Guanine serves as a model compound for studying the interactions between small molecules and DNA. This knowledge can be applied to design more effective drugs that target specific DNA sequences or repair mechanisms. For example, compounds that can prevent or reverse the formation of DNA adducts like 2-Hydroxy Estradiol 1-N7-Guanine could have therapeutic potential in treating diseases associated with DNA damage.

The study of 2-Hydroxy Estradiol 1-N7-Guanine also extends to its environmental impact. Estrogenic compounds are known to be present in water sources due to pharmaceutical waste and agricultural runoff. The formation and persistence of adducts like 2-Hydroxy Estradiol 1-N7-Guanine in environmental samples can have implications for ecosystem health and human exposure through water consumption.

In conclusion, 2-Hydroxy Estradiol 1-N7-Guanine (CAS No. 439253-32-4) is a multifaceted compound with significant implications in cancer biology, genotoxicity, drug development, biomarker research, and environmental science. Ongoing research continues to uncover new insights into its properties and applications, making it a vital area of study for scientists and researchers across multiple disciplines.